Cas no 2193059-11-7 (2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid)

• Product Name: 2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid
• CAS No: 2193059-11-7
• MF: C₁₄H₁₉N₃O₅
• MW: 309.317763566971
• CID: 6568114
• PubChem ID: 165823304
• Update Time: 2025-05-19

2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid
• EN300-1704387
• 2-{1-[(tert-butoxy)carbonyl]-8-oxo-1H,2H,3H,4H,7H,8H-pyrido[2,3-d]pyridazin-7-yl}acetic acid
• 2193059-11-7

• Inchi： 1S/C14H19N3O5/c1-14(2,3)22-13(21)16-6-4-5-9-7-15-17(8-10(18)19)12(20)11(9)16/h7H,4-6,8H2,1-3H3,(H,18,19)
• InChI Key： HIWZTPFPCXKIEE-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(N(CC(=O)O)N=CC=2CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.13247072g/mol
• Monoisotopic Mass: 309.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.5Ų

Additional information on 2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid

Introduction to 2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid (CAS No. 2193059-11-7)

2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid, identified by its CAS number 2193059-11-7, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the pyrido-pyridazine class of heterocyclic structures, which are known for their diverse biological activities and potential therapeutic applications. The presence of a tert-butoxy carbonyl (Boc) group in its molecular framework suggests its utility as a protected intermediate in peptide synthesis and drug development processes.

The chemical structure of this compound features a pyrido-pyridazine core, which is a fused system of two pyridazine rings connected at the 2 and 3 positions. This particular arrangement imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive entities. The 8-oxo substituent at the 8-position of the pyrido-pyridazine ring further enhances its reactivity and biological potential by introducing a polar functional group that can interact with biological targets.

1-(tert-butoxy)carbonyl (Boc) is a protective group commonly employed in organic synthesis to shield amino groups during reactions. In the context of this compound, the Boc group is strategically positioned at the 1-position of the pyrido-pyridazine ring, providing stability and control over subsequent synthetic modifications. This protective feature makes 2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid a versatile building block for constructing more complex molecules in drug discovery efforts.

The carboxylic acid moiety at the 7-position of the pyrido-pyridazine ring serves as an acidic functional group that can participate in various chemical transformations. This feature allows for further derivatization of the compound through esterification, amidation, or other reactions that are essential for developing new pharmaceuticals. The overall architecture of this molecule suggests its potential as an intermediate in synthesizing biologically active compounds with applications in areas such as anti-inflammatory agents, anticancer drugs, and neuroprotective agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug development. Pyrido-pyridazine derivatives have been extensively studied due to their ability to modulate various biological pathways. For instance, research has demonstrated that these compounds can interact with enzymes and receptors involved in inflammatory responses and cell proliferation. The structural features of 2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid make it a promising candidate for further exploration in this context.

In addition to its potential as a drug intermediate, this compound may also find utility in biochemical research. The presence of multiple reactive sites allows researchers to investigate its interactions with biological targets using spectroscopic and computational methods. Such studies can provide insights into its mechanism of action and guide the design of more potent derivatives.

The synthesis of 2-{1-(tert-butoxy)carbonyl-8-oxo-1H,2H,3H,4H,7H,8H-pyrido2,3-dpyridazin-7-yl}acetic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Boc group necessitates careful handling to ensure its stability during subsequent synthetic steps. Advanced synthetic techniques such as transition metal catalysis and flow chemistry may be employed to optimize the synthesis process and improve yields.

As research continues to uncover new therapeutic targets and mechanisms，the demand for high-quality intermediates like CAS No. 2193059-11-7 will likely increase. Pharmaceutical companies and academic institutions are continuously seeking innovative compounds that can serve as starting points for drug development programs. The unique structural features and reactivity profile of this compound position it as a valuable asset in such endeavors.

The safety and handling of CAS No. 2193059-11-7 should be conducted according to standard laboratory protocols for organic chemicals. While it is not classified as a hazardous material， proper precautions must be taken to prevent exposure during handling and storage. Personal protective equipment such as gloves，goggles，and lab coats should be worn at all times when working with this compound.

In conclusion，CAS No. 2193059-11-7, or 2-{1-(tert-butoxy)carbonyl}-8 oxo -1 H , 2 H , 3 H , 4 H , 7 H , 8 H - pyrido - 2 , 3 - dpyridazin - 7 - ylacetic acid, is a structurally complex organic compound with significant potential in pharmaceutical research。 Its unique chemical properties make it a valuable intermediate for synthesizing biologically active molecules。 As interest in heterocyclic compounds continues to grow，this compound will likely play an important role in future drug development efforts。